Cas no 20072-57-5 (3-methyl-2,4-dihydro-1H-phthalazine)
20072-57-5 structure
Product Name:3-methyl-2,4-dihydro-1H-phthalazine
CAS No:20072-57-5
MF:C9H12N2
MW:148.204981803894
CID:6643444
PubChem ID:28912553
Update Time:2024-03-02
3-methyl-2,4-dihydro-1H-phthalazine Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-2,4-dihydro-1H-phthalazine
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- Inchi： 1S/C9H12N2/c1-11-7-9-5-3-2-4-8(9)6-10-11/h2-5,10H,6-7H2,1H3
- InChI Key： WGNWUNYXVSAESD-UHFFFAOYSA-N
- SMILES： N1(C)CC2C=CC=CC=2CN1
Computed Properties
- Exact Mass: 148.100048391g/mol
- Monoisotopic Mass: 148.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 15.3Ų
3-methyl-2,4-dihydro-1H-phthalazine Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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